Cas no 1508278-58-7 (N-(piperidin-4-yl)prop-2-enamide hydrochloride)

• Product Name: N-(piperidin-4-yl)prop-2-enamide hydrochloride
• CAS No: 1508278-58-7
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 6789978
• PubChem ID: 153619436
• Update Time: 2025-10-29

N-(piperidin-4-yl)prop-2-enamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z8261462299
• EN300-45186715
• 1508278-58-7
• N-(piperidin-4-yl)prop-2-enamide hydrochloride
• SCHEMBL22118549

• Inchi： 1S/C8H14N2O.ClH/c1-2-8(11)10-7-3-5-9-6-4-7;/h2,7,9H,1,3-6H2,(H,10,11);1H
• InChI Key： LGJFLVFAJNSZRO-UHFFFAOYSA-N
• SMILES： Cl.O=C(C=C)NC1CCNCC1

Computed Properties

• Exact Mass: 190.0872908g/mol
• Monoisotopic Mass: 190.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on N-(piperidin-4-yl)prop-2-enamide hydrochloride

N-(piperidin-4-yl)prop-2-enamide hydrochloride (CAS No. 1508278-58-7): A Comprehensive Overview of Its Properties and Applications

N-(piperidin-4-yl)prop-2-enamide hydrochloride (CAS No. 1508278-58-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its piperidine backbone and acrylamide functional group, serves as a versatile intermediate in drug discovery and development. Its unique structural features make it a valuable building block for designing novel therapeutic agents, particularly in the fields of central nervous system (CNS) disorders and cancer research.

The compound's CAS number 1508278-58-7 is a critical identifier for researchers and manufacturers, ensuring precise tracking and regulatory compliance. The presence of the hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and industrial applications. Recent studies have highlighted its potential role in modulating enzyme activity and receptor binding, which aligns with the growing interest in targeted drug delivery systems and personalized medicine.

In the context of current scientific trends, N-(piperidin-4-yl)prop-2-enamide hydrochloride is often discussed alongside small molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These topics are highly searched in academic databases and AI-driven platforms, reflecting the compound's relevance in cutting-edge research. For instance, its acrylamide moiety is frequently explored for covalent binding to cysteine residues in proteins, a mechanism leveraged in covalent drug design—a hot topic in oncology and neurodegenerative disease research.

From a synthetic chemistry perspective, the compound's piperidin-4-yl group offers a rigid scaffold that can be functionalized to improve bioavailability and blood-brain barrier penetration. This property is particularly valuable for developing drugs targeting G-protein-coupled receptors (GPCRs) and kinases, which are frequently investigated in AI-driven drug discovery platforms. Researchers often search for derivatives of this compound to optimize pharmacokinetic profiles or reduce off-target effects.

Beyond its pharmaceutical applications, N-(piperidin-4-yl)prop-2-enamide hydrochloride is also studied in material science for its potential use in polymer chemistry. The prop-2-enamide group can participate in radical polymerization, making it a candidate for designing biocompatible hydrogels or drug-eluting coatings. This interdisciplinary appeal underscores its importance in both life sciences and engineering.

In summary, N-(piperidin-4-yl)prop-2-enamide hydrochloride (CAS No. 1508278-58-7) is a multifaceted compound with broad applications in drug development, biochemical research, and material innovation. Its structural versatility and relevance to trending topics like covalent inhibitors and PROTACs ensure its continued prominence in scientific literature and industrial workflows. As research advances, this compound is poised to play a pivotal role in addressing unmet medical needs and technological challenges.